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Compound of Interest

Compound Name: Luteolinidin

Cat. No.: B1216485

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Luteolinidin. The following
procedures ensure safe operational handling and disposal of this compound.

Safety and Handling Precautions

According to the Safety Data Sheet (SDS) for Luteolinidin chloride, the substance does not
meet the criteria for classification as a hazardous material.[1][2][3] However, adherence to
standard laboratory safety protocols is essential to ensure a safe working environment.

Personal Protective Equipment (PPE):

While no special measures are mandated, the following standard PPE is recommended for
handling Luteolinidin in a laboratory setting:

PPE Category Recommended Equipment

) Safety glasses with side shields or safety
Eye Protection

goggles.
Hand Protection Standard laboratory gloves (e.g., nitrile).
Body Protection A standard laboratory coat.

Engineering Controls:
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o Work in a well-ventilated area. Use of a fume hood is recommended if the material is being
handled in a way that could generate dust or aerosols.

Hygiene Measures:

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Emergency Procedures

In the event of exposure or a spill, follow these procedures:

Incident First Aid / Spill Response

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.[1]

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation develops.[1]

Move to fresh air. If breathing is difficult, provide

oxygen. If not breathing, give artificial

Inhalation o _ o
respiration. Seek medical attention if symptoms
persist.[1]

) Rinse mouth with water. Do NOT induce

Ingestion . ) )
vomiting. Seek medical advice.[1]

For small spills, sweep up the solid material,

Soil taking care to avoid generating dust. Place in a

pi

suitable, labeled container for disposal. Clean

the spill area with a damp cloth.
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Storage and Disposal

Storage:

o Store in a tightly sealed container.

o Recommended storage temperature is -20°C.[4][5][6]
» Store in a dry and well-ventilated place.

Disposal:

As Luteolinidin chloride is not classified as a hazardous substance, disposal should follow
local regulations for non-hazardous chemical waste.

e Solid Waste: Dispose of the solid compound and any contaminated lab supplies (e.g., weigh
boats, pipette tips) in the regular laboratory solid waste stream, in accordance with your
institution's guidelines for non-hazardous chemical waste.

o Liquid Waste: For solutions, if permitted by local regulations, small quantities of dilute
aqueous solutions may be disposed of down the drain with copious amounts of water.[1][2]
[3] However, it is crucial to consult and adhere to your institution's specific policies on drain
disposal. If drain disposal is not permitted, collect the waste in a labeled container and
dispose of it through your institution's chemical waste program.

hysicochemical and Quantitati

Property Value

Molecular Formula C15H1105Cl

Molecular Weight 306.70 g/mol

Appearance Red to black solid powder[4][7]

Soluble in DMSO (approx. 30 mg/mL); Sparingly
Solubility soluble in water (approx. 69.75 mg/L at 25°C).

[7181el

Storage Temperature -20°C[4][5][6]
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Experimental Workflow

The following diagram outlines a standard workflow for handling Luteolinidin in a research

setting, from receipt of the compound to its final disposal.
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Luteolinidin Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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